Cas no 526-98-7 (2-Keto-L-gulonic Acid)

2-Keto-L-gulonic Acid Properties

Names and Identifiers

• L-xylo-2-Hexulosonicacid
• 2-Keto-L-gulonic Acid
• 2-Keto-L-gulonic Acid
• C6H10O7
• L-XYLO-HEX-2-ULOSONIC ACID
• (3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
• 2-Dehydro-L-idonate
• 2-keto-L-gulonate
• 2-Oxo-l-gulonic acid
• 3-keto-L-Gulonic acid
• L-sorbosonate
• L-sorbosonic acid
• L-Xylohexulosonic acid
• DTXSID901031512
• EN300-25692370
• 2-KETO-L-GULONIC ACID [MI]
• E72647
• Q27109187
• NS00008030
• CHEBI:19543
• l-xylo-hexulosonic acid
• L-Ketoidonate
• I49386U15C
• L-xylo-2-Hexulosonic acid
• Gulonic acid, 2-oxo-
• AKOS006282126
• EC 208-403-5
• Idonic acid, 2-keto-, L-
• 342385-52-8
• SCHEMBL149382
• VBUYCZFBVCCYFD-NUNKFHFFSA-N
• UNII-I49386U15C
• ASCORBIC ACID IMPURITY C [EP IMPURITY]
• L-Ketoidonic acid
• EINECS 208-403-5
• 6DBA7178-9A91-4E10-8B9E-22EBA19458C8
• 526-98-7
• 2-dehydro-L-idonic acid
• L-Xylo-2-Hexulosonic Acid; L-Xylo-Hexulosonic Acid; 2-Keto-L-idonic Acid; 2-Keto-L-gulonic Acid; 2-Keto-L-Gulonic Acid; L-Xylohexulosonic Acid
• HY-158080
• CS-1036554
• 2-Keto-L-idonic acid
• L-Xylohexulosonate
• Provitamin C, (L-xylo)-isomer
• +Expand

• MDL： MFCD06799011
• InChIKey： VBUYCZFBVCCYFD-NUNKFHFFSA-N
• Inchi： InChI=1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4-/m0/s1
• SMILES： C([C@@H]([C@H]([C@@H](C(=O)C(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 194.04300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.043
• Heavy Atom Count: 13
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 135A^2

Experimental Properties

• LogP: -3.28490
• PSA: 135.29000
• Refractive Index: 1.593
• Boiling Point: 550.6°Cat760mmHg
• Melting Point: NA
• Flash Point: 300.9°C
• Density: 1.757

2-Keto-L-gulonic Acid Security Information

• Safety Instruction： CAUT
• Hazard Statement： CAUTION: May irritate eyes, skin

2-Keto-L-gulonic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%